N-(6-ethoxy-1,3-benzothiazol-2-yl)butanamide
Overview
Description
“N-(6-Ethoxy-1,3-benzothiazol-2-yl)butanamide” is a chemical compound with the molecular formula C13H16N2O2S . It has an average mass of 264.343 Da and a monoisotopic mass of 264.093262 Da .
Molecular Structure Analysis
The molecular structure of “N-(6-ethoxy-1,3-benzothiazol-2-yl)butanamide” is defined by its molecular formula C13H16N2O2S . For a more detailed analysis, you might need to refer to a specific spectroscopic study or computational chemistry analysis.Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(6-ethoxy-1,3-benzothiazol-2-yl)butanamide” are defined by its molecular structure. It has an average mass of 264.343 Da and a monoisotopic mass of 264.093262 Da . More specific properties like melting point, boiling point, and solubility might need to be determined experimentally or found in a dedicated chemical database.Scientific Research Applications
Antimicrobial Activity
N-(6-ethoxy-1,3-benzothiazol-2-yl)butanamide derivatives have been studied for their antimicrobial properties. These compounds have shown potential in inhibiting the growth of various bacterial and fungal strains, making them candidates for the development of new antimicrobial agents .
Antitumor and Apoptotic Properties
Research has indicated that certain benzothiazole derivatives exhibit antitumor activities. They can induce apoptosis in cancer cells, which is a programmed cell death crucial for stopping the proliferation of cancer cells .
Inhibition of DNA Gyrase
DNA gyrase is an essential enzyme for DNA replication in bacteria. N-(6-ethoxy-1,3-benzothiazol-2-yl)butanamide has been identified as a potential inhibitor of this enzyme, which could lead to the development of new antibacterial drugs .
SARS-CoV-2 Glycoprotein Inhibition
Some benzothiazole compounds have been found to inhibit the SARS-CoV-2 glycoprotein, which is vital for the virus’s entry into host cells. This suggests a possible role for these compounds in the treatment or prevention of COVID-19 .
Antidiabetic Activity
Derivatives of N-(6-ethoxy-1,3-benzothiazol-2-yl)butanamide have been synthesized and evaluated for their antidiabetic activity. They have shown promise in non-insulin-dependent diabetes mellitus models, indicating potential use in diabetes management .
Functional Organic Materials
Due to their unique chemical structure, benzothiazole derivatives are valuable in the field of functional organic materials. They can be used in various applications, including the development of organic semiconductors and photovoltaic materials .
Safety and Hazards
Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product . Therefore, the buyer assumes responsibility to confirm product identity and/or purity . For safety and hazards information, you should refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes involved in the biosynthesis of prostaglandins .
Biochemical Pathways
The compound may affect the arachidonic acid pathway. Prostaglandins, which are derived from arachidonic acid, are inhibited by the compound. This inhibition is achieved by preventing the action of phospholipase A2, an enzyme that releases arachidonic acid from cell membrane phospholipids .
Result of Action
The inhibition of prostaglandin biosynthesis could potentially lead to anti-inflammatory effects .
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2S/c1-3-5-12(16)15-13-14-10-7-6-9(17-4-2)8-11(10)18-13/h6-8H,3-5H2,1-2H3,(H,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFIXLXSJIGDAOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=NC2=C(S1)C=C(C=C2)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)butanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-({3-[(Oxolan-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}carbamoyl)propanoic acid](/img/structure/B2895288.png)
![N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide](/img/structure/B2895290.png)
![N-[4-(tert-butylsulfamoyl)phenyl]-1-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidine-3-carboxamide](/img/structure/B2895298.png)
![1-[1-(2-Chlorophenyl)triazol-4-yl]cyclobutane-1-sulfonamide](/img/structure/B2895300.png)
![2-(4-((4-fluorophenyl)sulfonyl)butanamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide](/img/structure/B2895305.png)
![2-Pyrrolidin-1-ylimidazo[1,2-a]pyridine-3-carbaldehyde](/img/structure/B2895310.png)